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Compound of Interest

(R)-(-)-2,2-Dimethylcyclopropane-
Compound Name:
1-carboxamide

Cat. No.: B109103

In-Depth Technical Guide: (R)-(-)-2,2-
Dimethylcyclopropane-1-carboxamide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data for (R)-
(-)-2,2-Dimethylcyclopropane-1-carboxamide, including its chemical and physical properties,
hazard classifications, and handling procedures. While extensive quantitative toxicological and
ecotoxicological data is not readily available in published literature, this guide consolidates the
existing safety information to support researchers and drug development professionals in its
safe handling and use.

Chemical and Physical Properties

(R)-(-)-2,2-Dimethylcyclopropane-1-carboxamide is a chiral organic compound.[1] Key
identifying and physical properties are summarized in the table below.
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Property Value Reference
Molecular Formula CeH11NO [1]
Molecular Weight 113.16 g/mol [1]

CAS Number 106462-18-4 [2]
Appearance Solid

Melting Point 135-139 °C

Hazard Identification and Safety Precautions

Based on available safety data sheets, (R)-(-)-2,2-Dimethylcyclopropane-1-carboxamide is

classified as a warning-level hazard. The GHS hazard classifications are summarized below.

Hazard Class Category GHS Code Description Reference
Acute Toxicity, Harmful if
H302 [3]
Oral swallowed
) o Causes skin
Skin Irritation 2 H315 o [3]
irritation
) May cause an
Skin o
o 1 H317 allergic skin
Sensitization i
reaction
o Causes serious
Eye Irritation 2 H319 o [3]
eye irritation
Specific Target May cause
Organ Toxicity - 3 H335 respiratory [3]
Single Exposure irritation

Precautionary Measures:

o P280: Wear protective gloves/protective clothing/eye protection/face protection.
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e P301 + P312 + P330: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you
feel unwell. Rinse mouth.

e P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

Toxicological and Ecotoxicological Data

A comprehensive set of quantitative toxicological data, such as LD50 and LC50 values, for (R)-
(-)-2,2-Dimethylcyclopropane-1-carboxamide is not available in the reviewed literature.
Similarly, specific ecotoxicological data on its effects on aquatic life is also lacking. For many
organic chemicals, aquatic toxicity is correlated with their n-octanol-water partition coefficient
(log Kow), which provides an indication of their potential to bioaccumulate.[4][5][6] HoweVer,
without experimental data, the environmental impact of this specific compound remains
uncharacterized.

Experimental Protocols: Synthesis

The synthesis of chiral cyclopropane derivatives is a topic of significant interest in organic
chemistry.[7][8][9] While a detailed, step-by-step protocol for the specific synthesis of (R)-
(-)-2,2-Dimethylcyclopropane-1-carboxamide is not explicitly detailed in the searched
literature, the general approach involves the synthesis of the corresponding carboxylic acid
followed by amidation. The synthesis of the racemic 2,2-dimethylcyclopropane carboxylic acid
and subsequent chiral resolution is a common strategy.[10]

One described method for the synthesis of the related (S)-(+)-enantiomer involves the
ammonolysis of the corresponding ester.[11] A general procedure for ammonolysis of an ester
to an amide is as follows:

General Ammonolysis Workflow
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Caption: General workflow for the synthesis of an amide via ammonolysis of an ester.

A detailed experimental procedure for the ammonolysis of an alkyl halide, which can be
adapted, involves heating the halide with an alcoholic solution of ammonia in a sealed tube.[12]
For the conversion of a carboxylic acid to a carboxamide, a common laboratory-scale
procedure involves the activation of the carboxylic acid (e.g., conversion to an acid chloride or
use of a coupling agent) followed by reaction with ammonia.

Handling and Storage:

Proper handling and storage are crucial to maintain the integrity of the compound and ensure
safety.

Safe Handling and Storage Workflow
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Caption: Recommended workflow for the safe handling and storage of (R)-(-)-2,2-
Dimethylcyclopropane-1-carboxamide.

This guide serves as a summary of the currently available safety and handling information for
(R)-(-)-2,2-Dimethylcyclopropane-1-carboxamide. Researchers should always consult the
most recent and specific Safety Data Sheet provided by the supplier before handling this
chemical and conduct their own risk assessments based on the intended use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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